Cas no 79759-80-1 (2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-
• CAS No: 79759-80-1
• MF: C₁₃H₈Cl₂N₂O
• MW: 279.121420860291
• CID: 568547
• PubChem ID: 3061806
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,6-chloro-1-(3-chlorophenyl)-1,3-dihydro-
• 1,3-Dihydro-6-chloro-1-(3-chlorophenyl)-2H-benzimidazol-2-one
• 5-chloro-3-(3-chlorophenyl)-1H-benzimidazol-2-one
• 2H-Benzimidazol-2-one, 1,3-dihydro-6-chloro-1-(3-chlorophenyl)-
• 5-chloro-3-(3-chlorophenyl)-1,3-dihydro-2H-benzimidazol-2-one
• AC1MI2F0
• AC1Q3JZI
• AG-H-19721
• BRN 5558655
• CTK5E7086
• SureCN8883239
• 79759-80-1
• DTXSID40229899
• SCHEMBL8883239
• OARTUDLHQLLYAA-UHFFFAOYSA-N

• Inchi： 1S/C13H8Cl2N2O/c14-8-2-1-3-10(6-8)17-12-7-9(15)4-5-11(12)16-13(17)18/h1-7H,(H,16,18)
• InChI Key： OARTUDLHQLLYAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(N2)=O)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 278.0013683g/mol
• Monoisotopic Mass: 278.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų